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Compound of Interest

Compound Name: D-Glucose-d2-2

Cat. No.: B12395207

An In-depth Technical Guide on the Core Properties and Applications of D-Glucose-d2 (CAS
Number: 18991-62-3)

Introduction

D-Glucose-d2, a deuterium-labeled isotopologue of D-glucose, serves as a critical tool in
metabolic research and drug development.[1][2] Its unique stable isotope labeling allows for the
non-invasive tracing and quantification of glucose metabolism in vivo, providing invaluable
insights into biochemical pathways and the pharmacokinetics of therapeutic agents. This guide
offers a comprehensive overview of the chemical properties, metabolic significance, and
experimental applications of D-Glucose-d2 for researchers, scientists, and professionals in the
field of drug development.

Chemical and Physical Properties

D-Glucose-d2, also known as D-Glucose-6,6-d2, is a white powder that is soluble in methanol.
[3] Key quantitative data regarding its chemical and physical properties are summarized in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12395207?utm_src=pdf-interest
https://www.khanacademy.org/science/biology/cellular-respiration-and-fermentation/glycolysis/a/glycolysis
https://teachmephysiology.com/biochemistry/atp-production/glycolysis/
https://pubmed.ncbi.nlm.nih.gov/29443074/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

CAS Number

18991-62-3[1][4][5][6]

Molecular Formula

CeH10D206[1][3][4][6]

Molecular Weight 182.17 g/mol [4][5][6]

Melting Point 150-152 °C[1][7]

Boiling Point 410.8 £ 45.0 °C at 760 mmHg([1]
Density 1.7 £ 0.1 g/lcm3[1]

Flash Point 202.2 + 28.7 °C[1]

Isotopic Purity

>98 atom % D[7]

Chemical Purity

>99% (CP)[6][7]

Physical Form

Powder[7]

Metabolic Pathways and Signaling

As a labeled analog of glucose, D-Glucose-d2 participates in the central metabolic pathways of

glucose, primarily glycolysis and the tricarboxylic acid (TCA) cycle.[8][9] The deuterium atoms

on the glucose molecule allow for its downstream metabolites to be traced and quantified using

techniques such as mass spectrometry and magnetic resonance spectroscopy.

Glycolysis

Glycolysis is the metabolic pathway that converts glucose into pyruvate.[4] The free energy

released in this process is used to form the high-energy molecules ATP and NADH. D-Glucose-

d2 enters this pathway and is metabolized similarly to its unlabeled counterpart.
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Glycolysis Pathway for D-Glucose-d2
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Tricarboxylic Acid (TCA) Cycle

Following glycolysis, the pyruvate-d2 generated can be converted to acetyl-CoA-d2, which then
enters the TCA cycle (also known as the Krebs cycle or citric acid cycle). This series of
chemical reactions is a key component of cellular respiration.
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Tricarboxylic Acid (TCA) Cycle
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Experimental Protocols and Methodologies

D-Glucose-d2 is extensively used in stable isotope tracer studies to investigate various aspects
of glucose metabolism. The general principle involves the administration of the labeled glucose
followed by the detection and quantification of the tracer and its metabolites in biological
samples.

Glucose Kinetics Studies

A common application of D-Glucose-d2 is in the study of whole-body glucose kinetics, including
the rates of glucose appearance (Ra) and disappearance (Rd). A widely used method is the
primed-constant infusion of the stable isotope.

Methodology:

Priming Dose: An initial bolus injection (priming dose) of D-Glucose-d2 is administered to
rapidly achieve isotopic equilibrium in the plasma glucose pool.

o Constant Infusion: This is immediately followed by a continuous intravenous infusion of D-
Glucose-d2 at a known rate.

e Blood Sampling: Blood samples are collected at regular intervals before and during the
infusion to measure plasma glucose concentration and isotopic enrichment.

o Sample Analysis: Plasma samples are analyzed using mass spectrometry (GC-MS or LC-
MS) to determine the ratio of labeled to unlabeled glucose.

 Kinetic Calculation: At isotopic steady-state, the rate of glucose appearance can be
calculated using the formula: Ra = Infusion Rate / Plasma Enrichment.

Deuterium Metabolic Imaging (DMI)

Deuterium Metabolic Imaging (DMI) is a non-invasive imaging technique that utilizes
deuterium-labeled substrates like D-Glucose-d2 to map metabolic pathways in vivo.

Methodology:
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e Substrate Administration: D-Glucose-d2 is administered to the subject, typically orally or via
intravenous infusion.[9]

o Metabolic Conversion: The labeled glucose is taken up by tissues and metabolized, leading
to the incorporation of deuterium into various downstream metabolites such as lactate and
glutamate.[10]

» MR-based Detection: A magnetic resonance imaging (MRI) scanner tuned to the deuterium
frequency is used to acquire 3D magnetic resonance spectroscopic imaging (MRSI) data.[9]
[11]

o Spectral Analysis: The acquired data provides a deuterium spectral signature for each spatial
location, which is then quantified to create metabolic maps of the deuterated substrate and
its products.[9]

Tracer Administration Metabolic Processing Sample Collection & Analysis Data Interpretation

Administer D-Glucose-d2 In Vivo Metabolism Collect Biological Samples Analyze Isotopic Enrichment Calculate Metabolic Fluxes
(Oral or IV) (Glycolysis, TCA Cycle) (Blood, Tissue) (MS or MRS) & Generate Metabolic Maps
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Workflow for a Stable Isotope Tracer Study

Applications in Drug Development

The use of stable isotope-labeled compounds like D-Glucose-d2 is becoming increasingly
important in the pharmaceutical industry. Deuteration can potentially alter the pharmacokinetic
and metabolic profiles of drugs.[1] In the context of drug development, D-Glucose-d2 can be
used to:

o Assess Metabolic Effects of Drugs: Investigate how a new drug candidate affects glucose
metabolism and overall energy homeostasis.
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e Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Use as a metabolic tracer to
understand the mechanism of action and dose-response of drugs targeting metabolic
pathways.[12]

» Disease Modeling: Study metabolic dysregulation in diseases such as diabetes, cancer, and
neurodegenerative disorders.[3][13]

Conclusion

D-Glucose-d2 is a powerful and versatile tool for probing glucose metabolism. Its well-defined
chemical properties and predictable behavior in biological systems make it an indispensable
tracer for both basic research and clinical drug development. The methodologies outlined in
this guide provide a framework for its application in quantifying metabolic fluxes and visualizing
metabolic pathways, ultimately contributing to a deeper understanding of physiology and
disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Khan Academy [khanacademy.org]

2. teachmephysiology.com [teachmephysiology.com]

3. Workflow Based on the Combination of Isotopic Tracer Experiments to Investigate
Microbial Metabolism of Multiple Nutrient Sources - PubMed [pubmed.ncbi.nim.nih.gov]

. Glycolysis - Wikipedia [en.wikipedia.org]

. teachmephysiology.com [teachmephysiology.com]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. ttuhsc.edu [ttuhsc.edu]

.
(o] [e0] ~ (0] (62} H

. What is Deuterium Metabolic Imaging (DMI)? < Deuterium Metabolic Imaging
[medicine.yale.edu]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11862922/
https://pubmed.ncbi.nlm.nih.gov/29443074/
https://dacollege.org/uploads/stdmat/mlbg-Glycolysis-sem2.pdf
https://www.benchchem.com/product/b12395207?utm_src=pdf-custom-synthesis
https://www.khanacademy.org/science/biology/cellular-respiration-and-fermentation/glycolysis/a/glycolysis
https://teachmephysiology.com/biochemistry/atp-production/glycolysis/
https://pubmed.ncbi.nlm.nih.gov/29443074/
https://pubmed.ncbi.nlm.nih.gov/29443074/
https://en.wikipedia.org/wiki/Glycolysis
https://teachmephysiology.com/biochemistry/atp-production/tca-cycle-2/
https://www.researchgate.net/figure/The-Tricarboxylic-Acid-TCA-cycle-also-called-the-Citric-Acid-Cycle-and-the-Krebs_fig1_338821901
https://www.researchgate.net/figure/Schematic-of-experimental-steps-for-stable-isotope-tracer-analysis-on-isolated_fig1_261522941
https://www.ttuhsc.edu/medicine/academic-affairs/documents/sakai-files/bct/10_Pyruvate_Oxid_Tricarb_Acid_Cycle_Notes_Ganapathy.pdf
https://medicine.yale.edu/lab/dmi/
https://medicine.yale.edu/lab/dmi/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. Advancing Deuterium MRI to Track Human Cerebral Glucose Metabolism at 7 T: A
Comparison of Glucose-d2 and Glucose-d7 Ingestion - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. researchgate.net [researchgate.net]

e 12. Deuterium Metabolic Imaging of the Brain Using 2-Deoxy-2-[2H2]-d-glucose: A Non-
ionizing [18F]FDG Alternative - PMC [pmc.ncbi.nlm.nih.gov]

e 13. dacollege.org [dacollege.org]

 To cite this document: BenchChem. [D-Glucose-d2: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395207#d-glucose-d2-2-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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